Cas no 919477-04-6 (Carbamothioic acid, N,N-dimethyl-, O-1,3-butadien-1-yl ester)

Carbamothioic acid, N,N-dimethyl-, O-1,3-butadien-1-yl ester structure
919477-04-6 structure
Product Name:Carbamothioic acid, N,N-dimethyl-, O-1,3-butadien-1-yl ester
CAS No:919477-04-6
MF:C7H11NOS
MW:157.233340501785
CID:763050
PubChem ID:71425093
Update Time:2025-04-19

Carbamothioic acid, N,N-dimethyl-, O-1,3-butadien-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamothioic acid, N,N-dimethyl-, O-1,3-butadien-1-yl ester
    • O-buta-1,3-dienyl N,N-dimethylcarbamothioate
    • 919477-04-6
    • O-Buta-1,3-dien-1-yl dimethylcarbamothioate
    • DTXSID90843882
    • Inchi: 1S/C7H11NOS/c1-4-5-6-9-7(10)8(2)3/h4-6H,1H2,2-3H3
    • InChI Key: XEMILLGAWCVFFR-UHFFFAOYSA-N
    • SMILES: S=C(N(C)C)OC=CC=C

Computed Properties

  • Exact Mass: 157.05613515g/mol
  • Monoisotopic Mass: 157.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.6Ų
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